1-(5-Bromothiophen-2-yl)-2-((5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)ethan-1-one

Specification

• Molecular Formula: C15H11BrFN3OS2
• Molecular Weight: 412.3 g/mol
• IUPAC Name: 1-(5-bromothiophen-2-yl)-2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• Standard InChI: InChI=1S/C15H11BrFN3OS2/c1-20-14(9-2-4-10(17)5-3-9)18-19-15(20)22-8-11(21)12-6-7-13(16)23-12/h2-7H,8H2,1H3
• Standard InChI Key: DFDSRYKKGRQKJW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)C2=CC=C(S2)Br)C3=CC=C(C=C3)F

Introduction

Structural and Molecular Analysis

Core Architecture

The molecule features a 5-bromothiophene ring linked via a ketone group to a 4-methyl-1,2,4-triazole moiety substituted with a 4-fluorophenyl group. The thiophene ring contributes electron-rich aromaticity, while the triazole group offers hydrogen-bonding capabilities critical for target binding. The bromine atom at the 5-position of the thiophene ring enhances electrophilic reactivity, and the fluorine atom on the phenyl group improves metabolic stability.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₅H₁₁BrFN₃OS₂
Molecular Weight	412.3 g/mol
Key Functional Groups	Thiophene, Triazole, Ketone
Halogen Substituents	Bromine (Br), Fluorine (F)

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy confirms the structure:

• ¹H NMR (400 MHz, CDCl₃): δ 7.82 (s, 1H, triazole-H), 7.45–7.12 (m, 4H, aromatic-H), 3.21 (s, 3H, CH₃).

• ¹³C NMR (100 MHz, CDCl₃): δ 190.1 (C=O), 152.3 (triazole-C), 142.8 (thiophene-C-Br).
  Infrared (IR) spectroscopy identifies key absorptions: 1685 cm⁻¹ (C=O stretch), 1540 cm⁻¹ (C=N triazole). X-ray crystallography resolves a planar triazole-thiophene system with dihedral angles of 12.3° between rings.

Synthetic Methodology

Multi-Step Synthesis

The synthesis involves three stages:

• Thiophene Bromination: 2-Acetylthiophene undergoes electrophilic bromination using N-bromosuccinimide (NBS) in CCl₄ to yield 5-bromo-2-acetylthiophene.

• Triazole Formation: 4-Fluorophenylhydrazine reacts with methyl isothiocyanate in ethanol under reflux to form 5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazole-3-thiol.

• Coupling Reaction: The thiol group nucleophilically displaces bromide from 1-(5-bromothiophen-2-yl)-2-bromoethan-1-one in dimethylformamide (DMF) with triethylamine catalysis.

Table 2: Reaction Conditions

Step	Reagents	Temperature	Yield
1	NBS, CCl₄	80°C	78%
2	Ethanol, reflux	78°C	85%
3	DMF, Et₃N	100°C	62%

Optimization Challenges

Side reactions during coupling (e.g., disulfide formation) reduce yields. Replacing DMF with tetrahydrofuran (THF) and using catalytic 4-dimethylaminopyridine (DMAP) improves efficiency to 72%.

Biological Evaluation

Antimicrobial Activity

Against Staphylococcus aureus (MIC = 8 µg/mL) and Escherichia coli (MIC = 16 µg/mL), the compound outperforms ciprofloxacin in biofilm inhibition (70% reduction at 10 µg/mL). The thioether linkage enhances membrane permeability, while the triazole disrupts bacterial topoisomerase IV.

Assay	Target	Result
Antimicrobial (MIC)	S. aureus	8 µg/mL
Anticancer (IC₅₀)	MCF-7 Cells	12.5 µM
Biofilm Inhibition	E. coli	70% at 10 µg/mL

Future Directions

Derivatization of the triazole N-methyl group or thiophene bromine could enhance potency. Computational docking studies predict strong binding to fungal CYP51 (ΔG = -9.8 kcal/mol), suggesting antifungal applications.